![molecular formula C22H22BrN3OS B2800077 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone CAS No. 1206998-26-6](/img/structure/B2800077.png)
2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H22BrN3OS and its molecular weight is 456.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The study of hydrogen-bonding patterns in enaminones, including compounds with pyrrolidin-2-ylidene analogues, demonstrates the significance of intra- and intermolecular hydrogen bonding and weak interactions in stabilizing crystal structures. These studies contribute to understanding the molecular architecture and reactivity of similar compounds (Balderson et al., 2007).
Antiviral and Antifungal Activities
- Research into the antiviral activity of pyrazolo[3,4-b]pyridin-5-yl derivatives shows the potential of these compounds in treating viral infections. The synthesis of various heterocyclic compounds and their testing against HSV1 and HAV-MBB highlight the therapeutic potential of such derivatives (Attaby et al., 2006).
Heterocyclic Compounds Synthesis
- The preparation of oxazepine, pyrazole, and isoxazole compounds from 2-aminobenzimidazole underlines the versatility of imidazole derivatives in synthesizing a wide range of heterocyclic compounds. These compounds have potential applications in various biological and chemical contexts, demonstrating the utility of imidazole derivatives in synthetic chemistry (Adnan et al., 2014).
Cholinesterase Inhibition for Alzheimer's Therapy
- The synthesis and investigation of tetrazole derivatives for their anticholinesterase activities highlight the potential application of similar compounds in treating diseases such as Alzheimer's. This study emphasizes the importance of structural variations in phenyl residues on the biological activity of the compounds (Mohsen et al., 2014).
Potential PET Tracers for Brain Imaging
- Radiosynthesis of [11C]BBAC and [11C]BBPC as potential PET tracers for orexin2 receptors demonstrates the applications of imidazole derivatives in developing diagnostic tools for neurological conditions. Although these specific tracers were not successful for imaging orexin2 receptors, the research contributes to the ongoing development of more effective diagnostic agents (Liu et al., 2012).
Properties
IUPAC Name |
2-[5-(4-bromophenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22BrN3OS/c1-16-4-10-19(11-5-16)26-20(17-6-8-18(23)9-7-17)14-24-22(26)28-15-21(27)25-12-2-3-13-25/h4-11,14H,2-3,12-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYNATQVVNXDSIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)N3CCCC3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22BrN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.